Cas no 2172618-87-8 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbut-2-enoic acid)
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbut-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbut-2-enoic acid
- 2172618-87-8
- 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbut-2-enoic acid
- EN300-1530219
-
- Inchi: 1S/C26H30N2O5/c1-17(24(30)31)13-15-27-23(29)12-14-26(2,3)28-25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,13,22H,12,14-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/b17-13+
- InChI Key: AQRAOYWHGDPOAF-GHRIWEEISA-N
- SMILES: O(C(NC(C)(C)CCC(NC/C=C(/C(=O)O)\C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 725
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 105Ų
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbut-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1530219-1.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbut-2-enoic acid |
2172618-87-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1530219-50mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbut-2-enoic acid |
2172618-87-8 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1530219-100mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbut-2-enoic acid |
2172618-87-8 | 100mg |
$2963.0 | 2023-09-26 | ||
| Enamine | EN300-1530219-250mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbut-2-enoic acid |
2172618-87-8 | 250mg |
$3099.0 | 2023-09-26 | ||
| Enamine | EN300-1530219-500mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbut-2-enoic acid |
2172618-87-8 | 500mg |
$3233.0 | 2023-09-26 | ||
| Enamine | EN300-1530219-1000mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbut-2-enoic acid |
2172618-87-8 | 1000mg |
$3368.0 | 2023-09-26 | ||
| Enamine | EN300-1530219-2500mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbut-2-enoic acid |
2172618-87-8 | 2500mg |
$6602.0 | 2023-09-26 | ||
| Enamine | EN300-1530219-5000mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbut-2-enoic acid |
2172618-87-8 | 5000mg |
$9769.0 | 2023-09-26 | ||
| Enamine | EN300-1530219-10000mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-methylbut-2-enoic acid |
2172618-87-8 | 10000mg |
$14487.0 | 2023-09-26 |
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbut-2-enoic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbut-2-enoic acid
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbut-2-enoic Acid: A Comprehensive Overview
The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbut-2-enoic acid, identified by the CAS number 2172618-87-8, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its unique structure and functional groups, which make it a promising candidate for applications in drug delivery, material science, and catalysis.
At its core, the molecule features a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis. The Fmoc moiety is attached to an amino group, which is further connected to a pentanamide chain. The presence of this chain introduces flexibility and functionality to the molecule, enabling it to interact with various biological systems. Additionally, the molecule contains a 2-methylbut-2-enoyl group, which contributes to its hydrophobicity and potential for membrane interactions.
Recent studies have highlighted the importance of such molecules in the development of biocompatible materials. Researchers have explored the use of this compound as a building block for creating self-assembling peptides, which can form nanostructures with applications in drug delivery and tissue engineering. The Fmoc group has been shown to enhance the stability of these nanostructures under physiological conditions, making them ideal for biomedical applications.
In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitutions and peptide bond formations. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. This approach not only improves efficiency but also reduces the environmental impact of the synthesis process.
The compound's versatility extends to its potential use in catalysis. Its unique structure allows it to act as a chiral auxiliary in asymmetric synthesis, facilitating the production of enantiomerically enriched compounds. Recent advancements in asymmetric catalysis have demonstrated the effectiveness of this compound in promoting enantioselective reactions, particularly in the synthesis of complex natural products.
Furthermore, computational studies have provided insights into the molecular dynamics of this compound. Molecular docking simulations have revealed that the Fmoc group plays a critical role in stabilizing interactions with target proteins, suggesting its potential as a ligand in drug design. These findings underscore the importance of understanding the molecular interactions at play when designing new compounds for therapeutic applications.
In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbut-2-enoyl acid represents a valuable addition to the arsenal of tools available to chemists and biologists alike. Its unique structure and functional groups make it a versatile molecule with applications ranging from materials science to drug discovery. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern science and technology.
2172618-87-8 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-methylbut-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)